4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-amine

• IUPAC Name: 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-amine
• InChI: InChI=1S/C6H10N4/c7-6-3-5-4-8-1-2-10(5)9-6/h3,8H,1-2,4H2,(H2,7,9)
• InChI Key: DZWHPJRBDUNTFH-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC(=N2)N)CN1
• Molecular Formula: C6H10N4
• Molecular Weight: 138.17 g/mol
• CAS RN: 1785544-01-5

Description

4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-amine is a pyrazolopyrazine derivative. It is also known as PP2A inhibitor. The IUPAC name for this compound is 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-amine. The CAS Number is 1785544-01-5. It is a powder at room temperature.

Molecular Structure Analysis

The molecular weight of 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-amine is 138.17. The Inchi Code is 1S/C6H10N4/c7-6-3-5-4-8-1-2-10(5)9-6/h3,8H,1-2,4H2,(H2,7,9).

Physical And Chemical Properties Analysis

4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-amine is a powder at room temperature.

Scientific Research Applications

Synthesis and Reactivity

• Switchable Synthesis of Pyrroles and Pyrazines

  Research by Rostovskii et al. (2017) demonstrated the synthesis of 4-aminopyrrole-3-carboxylates and pyrazine-2-carboxylates from related compounds by adjusting reaction conditions and catalysts. This study provides experimental and DFT evidence for the intermediates involved, showcasing the compound's role in facilitating diverse synthetic pathways (Rostovskii et al., 2017).

• Domino Reactions in Aqueous Media

  A study by Prasanna et al. (2013) highlighted the L-proline-catalyzed assembly of complex molecules from simple, acyclic starting materials, including pyrazol-6-amines, illustrating the compound's utility in multicomponent domino reactions (Prasanna et al., 2013).

Biological Applications

• Antitumor, Antifungal, and Antibacterial Activities

  Titi et al. (2020) synthesized and characterized pyrazole derivatives, including studies on their structure-activity relationships, revealing their potential as pharmacophores against breast cancer and microbial infections (Titi et al., 2020).

• Insecticidal Activities

  Wu et al. (2017) designed and evaluated novel pyrazole derivatives, including their insecticidal efficacy against various pests, indicating the potential of such compounds in agricultural applications (Wu et al., 2017).

Chemical Properties and Mechanisms

• C-H Arylation and Reactivity

  Goikhman et al. (2009) reported on the catalytic intermolecular C-H arylation of pyrazoles, outlining a new approach to synthesizing complex arylated pyrazoles and demonstrating the versatility of these compounds in organic synthesis (Goikhman et al., 2009).

• Solvent-Free Synthesis

  Shaabani et al. (2009) developed a one-pot, four-component reaction involving diketene, aromatic aldehydes, and amines, yielding pyrazolo[3,4-b]pyridine-5-carboxamide derivatives. This method highlights the compound's role in facilitating novel synthesis pathways under environmentally benign conditions (Shaabani et al., 2009).

Mechanism of Action

4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-amine is a selective inhibitor of protein phosphatase 2A (PP2A), a serine/threonine phosphatase that plays a critical role in regulating cellular signaling pathways.

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.